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Compound of Interest

Compound Name: TM6089

Cat. No.: B1682919 Get Quote

Application Notes and Protocols for TM6089
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of TM6089, a

potent prolyl hydroxylase (PHD) inhibitor that stabilizes Hypoxia-Inducible Factor (HIF) activity.

Adherence to these guidelines is crucial for ensuring the compound's integrity and obtaining

reproducible experimental results.

Compound Information
Property Value

Chemical Name TM6089

CAS Number 863421-32-3

Molecular Formula C₁₃H₁₄N₄O₃S

Molecular Weight 306.34 g/mol

Mechanism of Action Prolyl Hydroxylase (PHD) Inhibitor

Solubility Data
TM6089 exhibits solubility in various organic solvents. For most biological experiments,

preparation of a concentrated stock solution in dimethyl sulfoxide (DMSO) is recommended.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1682919?utm_src=pdf-interest
https://www.benchchem.com/product/b1682919?utm_src=pdf-body
https://www.benchchem.com/product/b1682919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility
Concentration
(mM)

Notes

DMSO 41.67 mg/mL[1] 136.03 mM

Ultrasonic agitation

and gentle warming

may be required for

complete dissolution.

Ethanol Data not available - -

Aqueous Buffers Sparingly soluble -

Direct dissolution in

aqueous buffers is not

recommended.

Prepare a high-

concentration DMSO

stock and dilute into

the aqueous buffer.

Storage and Stability
Proper storage of TM6089 is critical to maintain its chemical integrity and biological activity.

Solid Compound:

Storage Temperature: -20°C

Storage Conditions: Store in a tightly sealed container, protected from light and moisture.

Long-term Stability: When stored correctly, the solid compound is expected to be stable for

up to 6 months.

Stock Solutions (in DMSO):

Storage Temperature: -20°C

Storage Conditions: Aliquot the stock solution into single-use vials to avoid repeated freeze-

thaw cycles. Store in tightly sealed vials, protected from light.
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Long-term Stability: Stock solutions are generally stable for up to one month when stored at

-20°C. For optimal results, it is recommended to prepare fresh solutions.

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TM6089 in DMSO.

Materials:

TM6089 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Equilibrate: Allow the vial of solid TM6089 to come to room temperature before opening to

prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of TM6089. For example, to prepare 1 mL of

a 10 mM stock solution, weigh 3.06 mg of TM6089.

Dissolution: Add the appropriate volume of DMSO to the vial containing the solid TM6089.

For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution until the solid is completely dissolved. If necessary, use an

ultrasonic water bath or warm the solution to 37°C to aid dissolution. Visually inspect the

solution to ensure no particulates are present.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

tightly sealed vials. Store the aliquots at -20°C, protected from light.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the DMSO stock solution into an aqueous buffer or cell

culture medium for use in cellular assays.

Materials:

10 mM TM6089 stock solution in DMSO

Sterile aqueous buffer (e.g., PBS, pH 7.4) or cell culture medium

Sterile, polypropylene tubes

Procedure:

Thawing: Thaw a single-use aliquot of the 10 mM TM6089 DMSO stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the DMSO stock solution into the desired aqueous

buffer or cell culture medium to achieve the final working concentration.

Important: To avoid precipitation, it is recommended to add the DMSO stock solution to the

aqueous buffer while vortexing. The final concentration of DMSO in the assay should be

kept low (typically ≤ 0.5%) to minimize solvent-induced cytotoxicity.

Final Concentration: The optimal working concentration of TM6089 will vary depending on

the cell type and experimental design. A typical starting point for cell-based assays is in the

range of 1-10 µM. It is recommended to perform a dose-response curve to determine the

optimal concentration for your specific experiment.

Use Immediately: It is best to prepare working solutions fresh for each experiment. Do not

store aqueous solutions of TM6089 for extended periods.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1682919?utm_src=pdf-body
https://www.benchchem.com/product/b1682919?utm_src=pdf-body
https://www.benchchem.com/product/b1682919?utm_src=pdf-body
https://www.benchchem.com/product/b1682919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations

TM6089 Dissolution and Dilution Workflow

Stock Solution Preparation Working Solution Preparation

TM6089 Solid Weigh Compound Add DMSO Vortex / Sonicate 10 mM Stock in DMSO Thaw Stock Aliquot Serial Dilution in Aqueous Buffer Final Working Solution

Click to download full resolution via product page

Caption: Workflow for preparing TM6089 stock and working solutions.
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TM6089 Mechanism of Action
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Caption: TM6089 inhibits PHD enzymes, leading to HIF-1α stabilization and target gene

expression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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